Unii-W6E275iurx

• CAS RN: 132937-89-4
• Molecular Formula: C44H60Cl4N10O9
• Molecular Weight: 1014.8 g/mol
• IUPAC Name: 6-hydroxy-14-[2-(2-hydroxyethylamino)ethyl]-10-[2-(2-hydroxyethylamino)ethylamino]-14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2(7),3,5,9,11,13(16)-heptaen-8-one;hydrate;tetrahydrochloride
• InChI: InChI=1S/2C22H27N5O4.4ClH.H2O/c2*28-12-9-23-6-7-25-15-4-5-16-20-19(15)22(31)18-14(2-1-3-17(18)30)21(20)26-27(16)11-8-24-10-13-29;;;;;/h2*1-5,23-25,28-30H,6-13H2;4*1H;1H2
• InChI Key: CNQCTSLNJJVSAU-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C=CC4=C3C2=NN4CCNCCO)NCCNCCO.C1=CC2=C(C(=C1)O)C(=O)C3=C(C=CC4=C3C2=NN4CCNCCO)NCCNCCO.O.Cl.Cl.Cl.Cl
• synonyms: 7-hydroxy-2(2-((2-hydroxyethyl) amino) ethyl)5-(2-((2-hydroxyethyl)amino)ethyl)amino anthra(1,9-cd)pyrazole-6(2H)-one; anthrapyrazolone; Biantrazole; CI 941; CI-941; DuP 941; DUP-941; losoxantrone; NSC 357885; PD 113785

Description

Losoxantrone Hydrochloride is the hydrochloride salt form of losoxantrone, an anthrapyrazole-based antineoplastic antibiotic. Losoxantrone intercalates into DNA, induces single- and double-stranded DNA breaks and inhibits topoisomerase II, thereby inhibiting DNA replication and repair as well as RNA and protein synthesis. Losoxantrone is less cardiotoxic than doxorubicin.

Scientific Research Applications

Nanoparticle Synthesis

Recent advancements in nanoparticle synthesis highlight the importance of new materials in scientific research. The development of these materials, exemplified by the electronics industry's evolution, showcases the vital role of scientific discovery in technological development (Cushing, Kolesnichenko, & O'Connor, 2004).

Translating Research into Innovations

The translation of basic scientific research into practical applications has a long history. Programs like the National Collegiate Inventors and Innovators Alliance aim to transform educational approaches, facilitating the conversion of research into socially beneficial businesses (Giordan, Shartrand, Steig, & Weilerstein, 2011).

Collaborative Research Environments

For large-scale scientific applications like the Unified Air Pollution Model, collaborative distributed computing environments are critical. These environments enable remote development and data sharing among geographically dispersed scientists, essential for ongoing development and experimentation (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).

Wireless Communications Research

Research in wireless communication, specifically in WLAN/UNII applications, involves designing high gain, microstrip antennas for emerging ISM bands. These developments are crucial for improving wireless local area network technologies (Singla, Khanna, & Parkash, 2019).

Income Inequality Database

The Standardized World Income Inequality Database offers a tool for cross-national research on income inequality. This database enhances the comparability of data across countries and over time, aiding in broad, cross-national research (Solt, 2009).

Universal Protein Resource (UniProt)

UniProt supports biological research through a comprehensive, annotated protein sequence knowledgebase. This resource aids scientific research by offering stable, classified, and richly annotated data, crucial for the scientific community (Morgat et al., 2010).

Ethical and Social Aspects of Research

Addressing ethical, legal, and social aspects of scientific research, especially in emerging fields like genomics and nanotechnology, is crucial. This approach guides research and development in ways that respect societal concerns (Schuurbiers & Fisher, 2009).

Accelerating Scientific Achievements

Universities play a key role in national basic research and the industrialization of high-tech innovations. They are crucial in transforming scientific and technical achievements into more cost-effective scientific and technological industries (Xian-guo, 2004).

University Nanosat Program

The University Nanosat Program demonstrates the symbiosis between government and academia in flight programs, training the next generation of aerospace professionals and infusing institutions with advanced technologies (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).

Importance of Science in Society

Scientific research creates technologies that benefit humanity, as emphasized in the 2013 AAAS Annual Meeting. Discussions on the societal role of science and the allocation of resources are essential (Press, 2013).

Supporting Data-Intensive Analysis

Software applications must support the essential requirements of interoperability, integration, automation, reproducibility, and efficient data handling for data-intensive scientific research (Yao, Rabhi, & Peat, 2014).

Dual-Band CMOS Front-End for WLAN

A dual-band front-end for WLAN applications demonstrates the integration of scientific research and technology in developing advanced communication systems (Li, Quintal, & O. Kenneth, 2004).